Cas no 6286-80-2 (2-(3-fluorophenyl)-1,5-dimethylpyrazol-3-one)

2-(3-fluorophenyl)-1,5-dimethylpyrazol-3-one structure
6286-80-2 structure
Product name:2-(3-fluorophenyl)-1,5-dimethylpyrazol-3-one
CAS No:6286-80-2
MF:C11H11N2OF
MW:206.21624
CID:1641077
PubChem ID:223121

2-(3-fluorophenyl)-1,5-dimethylpyrazol-3-one Chemical and Physical Properties

Names and Identifiers

    • 2-(3-fluorophenyl)-1,5-dimethylpyrazol-3-one
    • AC1Q4O09
    • NSC10363
    • CTK5B6402
    • AR-1C7282
    • 1-(3-Fluorphenyl)-2,3-dimethyl-pyrazolon
    • 2-(3-fluorophenyl)-1,5-dimethyl-1,2-dihydro-3h-pyrazol-3-one
    • AC1L5CBI
    • 2-(3-fluoro-phenyl)-1,5-dimethyl-1,2-dihydro-pyrazol-3-one
    • AG-J-13314
    • AC1Q4O09; NSC10363; CTK5B6402; AR-1C7282; 1-(3-Fluorphenyl)-2,3-dimethyl-pyrazolon; 2-(3-fluorophenyl)-1,5-dimethyl-1,2-dihydro-3h-pyrazol-3-one; AC1L5CBI; 2-(3-fluoro-phenyl)-1,5-dimethyl-1,2-dihydro-pyrazol-3-one; AG-J-13314;
    • DTXSID00278863
    • 6286-80-2
    • NSC-10363
    • NSC 10363
    • Inchi: InChI=1S/C11H11FN2O/c1-8-6-11(15)14(13(8)2)10-5-3-4-9(12)7-10/h3-7H,1-2H3
    • InChI Key: GFRLRQFXBGYRAQ-UHFFFAOYSA-N
    • SMILES: CC1=CC(=O)N(N1C)C2=CC(=CC=C2)F

Computed Properties

  • Exact Mass: 206.08563
  • Monoisotopic Mass: 206.08554114g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 23.6Ų

Experimental Properties

  • PSA: 23.55

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